3-(2-fluorophenyl)-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)propanamide
• InChI: InChI=1S/C22H17FN2O3/c23-17-6-2-1-5-14(17)9-12-21(26)24-15-10-11-19-16(13-15)22(27)25-18-7-3-4-8-20(18)28-19/h1-8,10-11,13H,9,12H2,(H,24,26)(H,25,27)
• InChI Key: WLXWQYZNKAHMRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O)F
• Molecular Formula: C22H17FN2O3
• Molecular Weight: 376.4 g/mol
• CAS No.: 1448128-35-5

Description

3-(2-fluorophenyl)-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)propanamide is a useful research compound. Its molecular formula is C22H17FN2O3 and its molecular weight is 376.387. The purity is usually 95%.
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Scientific Research Applications

Organocatalytic Asymmetric Synthesis

The compound's related structures, such as dibenzo[b,f][1,4]oxazepines, serve as key pharmacophores in medicinal chemistry. Research by Li, Lin, and Du (2019) developed an organocatalyzed asymmetric Mannich reaction of 3-fluorooxindoles with dibenzo[b,f][1,4]oxazepines. This reaction produced cyclic amines containing chiral tetrasubstituted C‒F stereocenters with excellent yields and enantioselectivities, highlighting its utility in synthesizing complex molecules with potential pharmacological applications (Bing Li, Ye Lin, & D. Du, 2019).

Solid Support Synthesis

Ouyang, Tamayo, and Kiselyov (1999) demonstrated the efficiency of solid support synthesis of 2-substituted dibenz[b,f]oxazepin-11(10H)-ones, using a nucleophilic aromatic substitution (SNAr) methodology. This method offers flexibility and excellent product purity, facilitating the generation of compound libraries critical for drug discovery and development (Xiaohu Ouyang, N. Tamayo, & A. Kiselyov, 1999).

Novel Compound Synthesis

Murata et al. (2021) explored the construction of dibenzo[d,f][1,3]oxazepine skeletons from 2′-amino-2-hydroxybiphenyl and isothiocyanates via iodine-mediated cyclodesulfurization. This synthesis pathway led to novel compounds with potential biological activities, demonstrating the broad applicability of such chemical frameworks in developing new pharmacologically active molecules (Y. Murata et al., 2021).

Antitumor Potential

Research into compounds with similar chemical structures has also highlighted their potential in cancer treatment. Bradshaw et al. (2002) investigated amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles. These prodrugs show high selective potency in vitro and in vivo against tumor cell lines, with manageable side effects, underscoring the therapeutic promise of such compounds (T. Bradshaw et al., 2002).